3-(methoxymethyl)-3-methylpiperidin-2-one
Overview
Description
3-(Methoxymethyl)-3-methylpiperidin-2-one, also known as 3-MMPO, is an organic compound with the chemical formula C7H15NO2. It is a member of the piperidine class of compounds and is used in a variety of scientific research applications. 3-MMPO has a wide range of biochemical and physiological effects, making it a valuable tool in the laboratory.
Scientific Research Applications
3-(methoxymethyl)-3-methylpiperidin-2-one has a wide range of scientific research applications, including drug delivery, enzyme inhibition, and protein binding. It is also used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a catalyst in organic reactions. Additionally, 3-(methoxymethyl)-3-methylpiperidin-2-one has been used to study the structure-activity relationship of various compounds, as well as to investigate the mechanism of action of various drugs.
Mechanism of Action
The mechanism of action of 3-(methoxymethyl)-3-methylpiperidin-2-one is not fully understood, however, it is believed to act as a non-competitive inhibitor of certain enzymes. This inhibition occurs by blocking the active site of the enzyme, preventing the binding of the substrate. Additionally, 3-(methoxymethyl)-3-methylpiperidin-2-one has been found to interact with proteins, likely by binding to specific amino acid residues.
Biochemical and Physiological Effects
3-(methoxymethyl)-3-methylpiperidin-2-one has a wide range of biochemical and physiological effects. It has been found to inhibit the activity of a variety of enzymes, including cytochrome P450 enzymes, monoamine oxidase, and phosphodiesterases. Additionally, 3-(methoxymethyl)-3-methylpiperidin-2-one has been found to bind to and activate certain G-protein coupled receptors, including the serotonin 5-HT2A receptor.
Advantages and Limitations for Lab Experiments
3-(methoxymethyl)-3-methylpiperidin-2-one has several advantages for laboratory experiments. It is relatively simple to synthesize and can be used in a variety of scientific research applications. Additionally, 3-(methoxymethyl)-3-methylpiperidin-2-one is relatively non-toxic, making it safe to use in the laboratory. However, 3-(methoxymethyl)-3-methylpiperidin-2-one does have some limitations. It is not as stable as some other compounds, and can degrade over time. Additionally, its mechanism of action is still not fully understood, making it difficult to predict its effects.
Future Directions
The future of 3-(methoxymethyl)-3-methylpiperidin-2-one research is promising. The compound has a wide range of scientific applications, and its mechanism of action is still not fully understood. Further research is needed to better understand the biochemical and physiological effects of 3-(methoxymethyl)-3-methylpiperidin-2-one, as well as its potential therapeutic applications. Additionally, research is needed to develop more stable and efficient synthesis methods for 3-(methoxymethyl)-3-methylpiperidin-2-one. Finally, research is needed to investigate the potential therapeutic applications of 3-(methoxymethyl)-3-methylpiperidin-2-one, as well as its potential side effects.
Synthesis Methods
3-(methoxymethyl)-3-methylpiperidin-2-one can be synthesized from the reaction of 3-methylpiperidin-2-one with methanol in the presence of an acid catalyst, such as sulfuric acid. The reaction proceeds in two steps, first forming an intermediate, 3-methylpiperidin-2-one mono-methoxide, which then undergoes a dehydration reaction to form 3-(methoxymethyl)-3-methylpiperidin-2-one. This synthesis method has been widely used in the laboratory and is relatively simple to execute.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(methoxymethyl)-3-methylpiperidin-2-one involves the reaction of 3-methylpiperidin-2-one with formaldehyde and methanol in the presence of an acid catalyst.", "Starting Materials": [ "3-methylpiperidin-2-one", "Formaldehyde", "Methanol", "Acid catalyst" ], "Reaction": [ "Add formaldehyde and methanol to a reaction flask", "Add acid catalyst to the reaction flask and stir", "Add 3-methylpiperidin-2-one to the reaction flask and stir", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
2384563-94-2 |
Product Name |
3-(methoxymethyl)-3-methylpiperidin-2-one |
Molecular Formula |
C8H15NO2 |
Molecular Weight |
157.2 |
Purity |
95 |
Origin of Product |
United States |
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